Cas no 213203-84-0 (3-(Trifluoromethylthio)benzyl Bromide)

3-(Trifluoromethylthio)benzyl Bromide structure
213203-84-0 structure
Product Name:3-(Trifluoromethylthio)benzyl Bromide
CAS No:213203-84-0
MF:C8H6BrF3S
MW:271.097450733185
MDL:MFCD00236346
CID:252730
PubChem ID:2777880
Update Time:2025-04-19

3-(Trifluoromethylthio)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(bromomethyl)-3-[(trifluoromethyl)thio]-
    • 1-(bromomethyl)-3-(trifluoromethylsulfanyl)benzene
    • 3-(Trifluoromethylthio)benzyl bromide
    • 3-Trifluoromethylthiobenzyl bromide
    • MPZVFRHSCOOMNG-UHFFFAOYSA-N
    • C8H6BrF3S
    • FT-0613966
    • (3-(Bromomethyl)phenyl)(trifluoromethyl)sulfane
    • FS-5923
    • EN300-130143
    • 213203-84-0
    • AKOS008901204
    • SCHEMBL4039392
    • MFCD00236346
    • 1-(bromomethyl)-3-[(trifluoromethyl)sulfanyl]benzene
    • DTXSID80380695
    • 3-(Trifluoromethylthio)benzyl Bromide
    • MDL： MFCD00236346
    • Inchi： 1S/C8H6BrF3S/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2
    • InChI Key： MPZVFRHSCOOMNG-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC=C(C=1)SC(F)(F)F

Computed Properties

  • Exact Mass: 269.93300
  • Monoisotopic Mass: 269.93257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 196.9±40.0 ºC (760 Torr),
  • Flash Point: 72.9±27.3 ºC,
  • Refractive Index: 1.539
  • Solubility: Almost insoluble (0.033 g/l) (25 º C),
  • PSA: 25.30000
  • LogP: 4.19340
  • Sensitiveness: Stench

3-(Trifluoromethylthio)benzyl Bromide Security Information

  • Hazard Statement： Corrosive/Stench
  • Hazardous Material Identification： C
  • Risk Phrases：R34; R36
  • Safety Term：S26;S36/37/39;S45

3-(Trifluoromethylthio)benzyl Bromide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(Trifluoromethylthio)benzyl Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
008011-1g
3-(Trifluoromethylthio)benzyl bromide
 213203-84-0 99%
1g
 ￡138.00 2022-03-01
Fluorochem
008011-5g
3-(Trifluoromethylthio)benzyl bromide
 213203-84-0 99%
5g
 ￡413.00 2022-03-01
Fluorochem
008011-25g
3-(Trifluoromethylthio)benzyl bromide
 213203-84-0 99%
25g
 ￡1237.00 2022-03-01
Alichem
A019142645-5g
3-(Trifluoromethylthio)benzyl bromide
 213203-84-0 95%
5g
 $401.44 2023-09-02
Alichem
A019142645-25g
3-(Trifluoromethylthio)benzyl bromide
 213203-84-0 95%
25g
 $1405.04 2023-09-02
abcr
AB128236-1 g
3-(Trifluoromethylthio)benzyl bromide, 95%; .
 213203-84-0 95%
1g
 €184.50 2022-09-01
abcr
AB128236-5 g
3-(Trifluoromethylthio)benzyl bromide, 95%; .
 213203-84-0 95%
5g
 €432.00 2022-09-01
abcr
AB128236-25 g
3-(Trifluoromethylthio)benzyl bromide, 95%; .
 213203-84-0 95%
25g
 €1,298.00 2022-09-01
TRC
T895885-100mg
3-(Trifluoromethylthio)benzyl Bromide
 213203-84-0
100mg
 $ 50.00 2022-06-02
TRC
T895885-500mg
3-(Trifluoromethylthio)benzyl Bromide
 213203-84-0
500mg
 $ 210.00 2022-06-02

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